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Compound of Interest

Compound Name: 4-Bromo-N,N-di-p-tolylaniline

Cat. No.: B1279164 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount. This document provides essential safety and

logistical information for the proper disposal of 4-Bromo-N,N-di-p-tolylaniline (CAS No.

58047-42-0), a compound also known as 4-Bromo-4',4''-dimethyltriphenylamine. Adherence to

these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Hazard Information
4-Bromo-N,N-di-p-tolylaniline is classified as an acute toxicant if swallowed, a skin irritant,

and a serious eye irritant. Appropriate personal protective equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat, must be worn at all times when handling

this compound. Work should be conducted in a well-ventilated area or under a chemical fume

hood.

Key Hazard Information:

Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.

Skin Irritation (Category 2) Causes skin irritation.

Eye Irritation (Category 2) Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure

(Category 3)
May cause respiratory irritation.
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Step-by-Step Disposal Protocol
The proper disposal of 4-Bromo-N,N-di-p-tolylaniline waste must be carried out in

accordance with local, state, and federal regulations. The following is a general procedural

guide.

1. Waste Segregation and Collection:

Solid Waste: Collect any solid 4-Bromo-N,N-di-p-tolylaniline waste, including contaminated

consumables (e.g., weighing paper, gloves, and paper towels), in a dedicated, clearly

labeled, and sealable hazardous waste container.

Liquid Waste: Solutions containing 4-Bromo-N,N-di-p-tolylaniline should be collected in a

separate, labeled, and sealed container for halogenated organic waste. Do not mix with

other waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "4-Bromo-N,N-di-p-tolylaniline," the CAS number "58047-42-0," and the associated

hazard symbols (e.g., harmful/irritant).

2. Spill Management:

In the event of a spill, evacuate the immediate area to prevent exposure.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in the designated hazardous waste container.[1]

For larger spills, or if you are not equipped to handle the spill, contact your institution's EHS

office or emergency response team immediately.

Clean the spill area with an appropriate solvent (e.g., acetone or ethanol), and collect the

cleaning materials as hazardous waste.

3. Final Disposal:

All waste containing 4-Bromo-N,N-di-p-tolylaniline must be disposed of through an

approved hazardous waste disposal plant.[2]
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Do not dispose of this chemical down the drain or in regular trash.

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste container.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of 4-Bromo-N,N-
di-p-tolylaniline.
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Caption: Disposal workflow for 4-Bromo-N,N-di-p-tolylaniline.

Signaling Pathway for Safe Handling and Disposal
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This diagram outlines the decision-making process for handling and disposing of 4-Bromo-
N,N-di-p-tolylaniline safely.
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Caption: Decision pathway for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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